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Introduction
Carpesterol is a phytosterol found in plants of the Solanaceae family, such as Solanum

xanthocarpum and Solanum nigrum.[1][2] Like other phytosterols, carpesterol possesses a

fundamental steroidal nucleus, suggesting a range of biological activities.[3] Preliminary studies

on plant extracts containing carpesterol indicate potential antineoplastic, anti-inflammatory,

and antioxidant properties.[1][3] This technical guide provides a comprehensive overview of

carpesterol, its relationship to other common phytosterols—β-sitosterol, campesterol, and

stigmasterol—and outlines the current state of knowledge regarding its biological activity,

biosynthesis, and analytical methodologies.

Chemical Structure and Comparison with Other
Phytosterols
The defining characteristic of phytosterols is their structural similarity to cholesterol, with

variations primarily in the side chain attached to the steroid core.[4]

Carpesterol:

Molecular Formula: C₃₇H₅₄O₄
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IUPAC Name: [(3S,4S,5S,9R,10R,13R,14R,17R)-17-[(2S,3R,5R)-5-ethyl-3-hydroxy-6-

methylheptan-2-yl]-4,10,13-trimethyl-6-oxo-1,2,3,4,5,9,11,12,14,15,16,17-

dodecahydrocyclopenta[a]phenanthren-3-yl] benzoate

A key structural feature that distinguishes carpesterol from many other common phytosterols

is the presence of a benzoate group at the C-3 position of the steroid nucleus. This

esterification significantly alters the polarity and potential interactions of the molecule with

biological targets.

β-Sitosterol, Campesterol, and Stigmasterol: These are among the most abundant phytosterols

in the human diet and are structurally very similar to each other, differing mainly in the alkyl

substitution at the C-24 position of the side chain.[5]

β-Sitosterol: Possesses an ethyl group at C-24.

Campesterol: Features a methyl group at C-24.

Stigmasterol: Similar to β-sitosterol with an ethyl group at C-24, but also contains a double

bond at C-22 in the side chain.

The structural differences between these phytosterols are visualized in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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